(1R)-1-(2-Phenyltriazol-4-yl)ethanol

• IUPAC Name: (1R)-1-(2-phenyltriazol-4-yl)ethanol
• InChI: InChI=1S/C10H11N3O/c1-8(14)10-7-11-13(12-10)9-5-3-2-4-6-9/h2-8,14H,1H3/t8-/m1/s1
• InChI Key: GGMIVDFSJMPPLL-MRVPVSSYSA-N
• Canonical SMILES: CC(C1=NN(N=C1)C2=CC=CC=C2)O
• Isomeric SMILES: C[C@H](C1=NN(N=C1)C2=CC=CC=C2)O
• Molecular Formula: C10H11N3O
• Molecular Weight: 189.21 g/mol

Description

(1R)-1-(2-Phenyltriazol-4-yl)ethanol, also known as PET, is a chiral compound that has been widely used in scientific research due to its unique properties. PET is a versatile compound that can be easily synthesized and modified, making it an ideal candidate for a wide range of applications in various fields of science.

Mechanism of Action

(1R)-1-(2-Phenyltriazol-4-yl)ethanol is a chiral compound that can interact with biological molecules in a stereoselective manner. This compound can interact with enzymes, receptors, and other biomolecules to modulate their activity. This compound can also act as a substrate for enzymes, leading to the formation of this compound-derived metabolites.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. This compound can modulate the activity of enzymes, receptors, and other biomolecules, leading to changes in cellular signaling pathways. This compound can also affect the metabolism of drugs and other xenobiotics, leading to changes in their pharmacokinetics and pharmacodynamics.

Advantages and Limitations for Lab Experiments

(1R)-1-(2-Phenyltriazol-4-yl)ethanol has several advantages for lab experiments, including its ease of synthesis, high purity, and stereoselectivity. This compound can also be easily modified to introduce different functional groups, making it a versatile compound for a wide range of applications. However, this compound has some limitations, including its relatively low solubility in water and some organic solvents.

Future Directions

(1R)-1-(2-Phenyltriazol-4-yl)ethanol has a wide range of potential applications in various fields of science, including organic synthesis, catalysis, and drug discovery. Future research directions for this compound could include the development of new synthetic methods, the exploration of new applications in catalysis and drug discovery, and the investigation of the biological effects of this compound-derived metabolites.

Synthesis Methods

(1R)-1-(2-Phenyltriazol-4-yl)ethanol can be synthesized using a variety of methods, including the reduction of (1R)-1-(2-phenyltriazol-4-yl)ethylamine with sodium borohydride or lithium aluminum hydride. Another method involves the reaction of (1R)-1-(2-phenyltriazol-4-yl)ethyl chloride with sodium azide, followed by reduction with sodium borohydride. The resulting this compound can be purified using column chromatography or recrystallization.

Scientific Research Applications

(1R)-1-(2-Phenyltriazol-4-yl)ethanol has been extensively used in scientific research as a chiral auxiliary, ligand, and reagent. This compound can be used as a chiral auxiliary in asymmetric synthesis to control the stereochemistry of the products. This compound can also be used as a ligand in catalysis reactions to increase the efficiency and selectivity of the reaction. This compound can also be used as a reagent in organic synthesis to introduce the triazole moiety into the target molecule.